Cas no 94138-85-9 (2-Propenoic acid,tetratriacontyl ester)

• Product Name: 2-Propenoic acid,tetratriacontyl ester
• CAS No: 94138-85-9
• MF: C₃₇H₇₂O₂
• MW: 548.96639251709
• CID: 809364
• PubChem ID: 3023753
• Update Time: 2025-04-19

2-Propenoic acid,tetratriacontyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,tetratriacontyl ester
• tetratriacontyl acrylate
• tetratriacontyl prop-2-enoate
• UNII-XA87P8P4EQ
• 94138-85-9
• DTXSID10240793
• NS00040162
• TETRATRIACONTYL 2-PROPENOATE
• EINECS 303-000-1
• 2-PROPENOIC ACID, TETRATRIACONTYL ESTER
• XA87P8P4EQ

• Inchi： 1S/C37H72O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-39-37(38)4-2/h4H,2-3,5-36H2,1H3
• InChI Key： IHKUWVHBYSSFMD-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 548.55323154g/mol
• Monoisotopic Mass: 548.55323154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 35
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.1
• Topological Polar Surface Area: 26.3Ų